4-[2-[(1-Carboxy-4-hydroxybutyl)amino]ethenyl]-2,3-dihydropyridine-2,6-dicarboxylic acid
4-[2-[(1-Carboxy-4-hydroxybutyl)amino]ethenyl]-2,3-dihydropyridine-2,6-dicarboxylic acid
Brand Name:
Vulcanchem
CAS No.:
111534-70-4
VCID:
VC20858934
InChI:
InChI=1S/C14H18N2O7/c17-5-1-2-9(12(18)19)15-4-3-8-6-10(13(20)21)16-11(7-8)14(22)23/h3-4,6,9,11,16-17H,1-2,5,7H2,(H,18,19)(H,20,21)(H,22,23)/b8-3+,15-4?
SMILES:
C1C(NC(=CC1=CC=NC(CCCO)C(=O)O)C(=O)O)C(=O)O
Molecular Formula:
C14H18N2O7
Molecular Weight:
326.3 g/mol
4-[2-[(1-Carboxy-4-hydroxybutyl)amino]ethenyl]-2,3-dihydropyridine-2,6-dicarboxylic acid
CAS No.: 111534-70-4
Cat. No.: VC20858934
Molecular Formula: C14H18N2O7
Molecular Weight: 326.3 g/mol
* For research use only. Not for human or veterinary use.
![4-[2-[(1-Carboxy-4-hydroxybutyl)amino]ethenyl]-2,3-dihydropyridine-2,6-dicarboxylic acid - 111534-70-4](/images/no_structure.jpg)
Specification
| CAS No. | 111534-70-4 |
|---|---|
| Molecular Formula | C14H18N2O7 |
| Molecular Weight | 326.3 g/mol |
| IUPAC Name | (4Z)-4-[2-(1-carboxy-4-hydroxybutyl)iminoethylidene]-2,3-dihydro-1H-pyridine-2,6-dicarboxylic acid |
| Standard InChI | InChI=1S/C14H18N2O7/c17-5-1-2-9(12(18)19)15-4-3-8-6-10(13(20)21)16-11(7-8)14(22)23/h3-4,6,9,11,16-17H,1-2,5,7H2,(H,18,19)(H,20,21)(H,22,23)/b8-3+,15-4? |
| Standard InChI Key | QOCJNRPNBHJDDW-UHFFFAOYSA-N |
| Isomeric SMILES | C1C(N=C(C=C1C=CNC(CCCO)C(=O)O)C(=O)O)C(=O)O |
| SMILES | C1C(NC(=CC1=CC=NC(CCCO)C(=O)O)C(=O)O)C(=O)O |
| Canonical SMILES | C1C(N=C(C=C1C=CNC(CCCO)C(=O)O)C(=O)O)C(=O)O |
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